Cas no 62686-04-8 (2-(5-methyl-1,3-benzoxazol-2-yl)acetonitrile)

• Product Name: 2-(5-methyl-1,3-benzoxazol-2-yl)acetonitrile
• CAS No: 62686-04-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4077452
• Update Time: 2025-04-23

2-(5-methyl-1,3-benzoxazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazoleacetonitrile, 5-methyl-
• 2-(5-methyl-1,3-benzoxazol-2-yl)acetonitrile

• Inchi： 1S/C10H8N2O/c1-7-2-3-9-8(6-7)12-10(13-9)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： WYBQULDLSLGPQY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2N=C1CC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(5-methyl-1,3-benzoxazol-2-yl)acetonitrile

Comprehensive Guide to 2-Benzoxazoleacetonitrile, 5-methyl- (CAS No. 62686-04-8): Properties, Applications, and Market Insights

2-Benzoxazoleacetonitrile, 5-methyl- (CAS No. 62686-04-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic nitrile derivative is known for its unique structural features, which make it a valuable intermediate in synthetic chemistry. With the growing demand for high-performance chemicals, understanding the properties and applications of 5-methyl-2-benzoxazoleacetonitrile is essential for researchers and industry professionals.

The molecular structure of 2-Benzoxazoleacetonitrile, 5-methyl- combines a benzoxazole ring with an acetonitrile functional group, offering versatile reactivity. This compound is particularly notable for its role in the synthesis of pharmaceutical intermediates and agrochemical agents. Recent studies highlight its potential in developing antimicrobial and anti-inflammatory compounds, aligning with the increasing focus on drug discovery and green chemistry.

One of the key advantages of 5-methyl-2-benzoxazoleacetonitrile is its compatibility with various catalytic processes, making it a preferred choice for fine chemical synthesis. Researchers are exploring its use in catalysis and polymer chemistry, where its stability and reactivity under mild conditions are highly valued. Additionally, its applications in electronic materials and photovoltaic devices are being investigated, reflecting the broader trend toward sustainable energy solutions.

The market for 2-Benzoxazoleacetonitrile, 5-methyl- is expanding, driven by its demand in pharmaceutical research and specialty chemicals. Companies are investing in scalable synthesis methods to meet the needs of industries focusing on innovative drug formulations and advanced materials. As regulatory standards evolve, the importance of high-purity intermediates like this compound continues to rise, ensuring its relevance in future chemical innovations.

For those seeking reliable sources of CAS No. 62686-04-8, it is crucial to partner with suppliers who adhere to quality control and safety protocols. The compound's stability and shelf life are critical factors, especially for applications in long-term research projects. With advancements in analytical techniques, the characterization of 5-methyl-2-benzoxazoleacetonitrile has become more precise, enabling better performance optimization in end-use applications.

In conclusion, 2-Benzoxazoleacetonitrile, 5-methyl- (CAS No. 62686-04-8) is a multifaceted compound with broad applications across industries. Its role in drug development, material science, and catalysis underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain a key player in the chemical industry, meeting the demands of innovation and sustainability.